Cas no 24230-01-1 (1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione,1-methyl-)
24230-01-1 structure
Product Name:1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione,1-methyl-
CAS No:24230-01-1
MF:C12H10O3
MW:202.206003665924
CID:285624
PubChem ID:276872
Update Time:2025-04-19
1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione,1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione,1-methyl-
- 1-Methyl-2,3-benzo-6-oxabicyclo-octan-4,7-dion
- AC1L5KRU
- AC1Q6JBU
- AG-E-71645
- AR-1B7906
- CTK4F3144
- KST-1B2112
- NSC125342
- 24230-01-1
- NSC 125342
- 1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione, 1-methyl-
- NSC-125342
- DTXSID20947044
- 1-Methyl-1,4-methano-3-benzoxepine-2,5(1H,4H)-dione
-
- Inchi: 1S/C12H10O3/c1-12-6-9(15-11(12)14)10(13)7-4-2-3-5-8(7)12/h2-5,9H,6H2,1H3
- InChI Key: QJDHCAYAUUBAOV-UHFFFAOYSA-N
- SMILES: O1C(C2(C)C3C=CC=CC=3C(C1C2)=O)=O
Computed Properties
- Exact Mass: 202.063
- Monoisotopic Mass: 202.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.334
- Boiling Point: 414.5°C at 760 mmHg
- Flash Point: 189.5°C
- Refractive Index: 1.604
- PSA: 43.37
- LogP: 1.45610
1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione,1-methyl- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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